Cas no 611-05-2 (3-Methyl-4-nitroaniline)
3-Methyl-4-nitroaniline structure
Product Name:3-Methyl-4-nitroaniline
CAS No:611-05-2
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD00091833
CID:38838
PubChem ID:87558267
Update Time:2025-04-18
3-Methyl-4-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-nitroaniline
- 3-Amino-6-nitrotoluene~4-Nitro-m-toluidine
- 3-Methyl-4-nitrobenzeneamine
- 3-Methyl-4-nitrobenz
- 1-amino-3-methyl-4-nitrobenzene
- 3-amino-6-nitrotoluene
- 3-methyl-4-nitro-aniline
- 3-methyl-4-nitrophenylamine
- 4-nitro-3-methylaniline
- 4-Nitro-m-toluidine
- 5-amino-2-nitrotoluene
- Benzenamine, 3-methyl-4-nitro-
- 3-methyl-4-nitro-phenylamine
- XPAYEWBTLKOEDA-UHFFFAOYSA-N
- NSC17041
- 4-Nitro-m-toluidin
- PubChem12456
- 3-methyl4-nitroaniline
- 3-Mehtyl-4-nitroanilin
- (3-methyl-4-nitrophenyl)amine
- 2-methyl-4-amino nitro benzene
- 1-amino-3-methyl-4-nit
- CL9104
- NCGC00342877-01
- AF-628/30886040
- SB37922
- NSC 17041
- GS-3668
- SCHEMBL845718
- DTXSID80209973
- NSC-17041
- A833045
- AB01334613-02
- 4-Amino-3-methyl-4-nitrobenzene
- CS-W010957
- EINECS 210-247-8
- M1677
- 4-Nitro-3-Methyl Aniline
- 611-05-2
- (3-methyl-4-nitro-phenyl)-amine
- AKOS005606179
- EN300-55738
- MFCD00091833
- FT-0619240
- Z415730040
- SY037883
- NS00034570
- DB-053793
- aniline, 3-methyl-4-nitro-
- 3-methyl-4-nitrobenzenamine
- STK694432
-
- MDL： MFCD00091833
- Inchi： 1S/C7H8N2O2/c1-5-4-6(8)2-3-7(5)9(10)11/h2-4H,8H2,1H3
- InChI Key： XPAYEWBTLKOEDA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=CC=1C)N)=O
- BRN： 2209112
Computed Properties
- Exact Mass: 152.05900
- Monoisotopic Mass: 152.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 71.8
Experimental Properties
- Color/Form: Brown crystalline solid
- Density: 1.269
- Melting Point: 131.0 to 136.0 deg-C
- Boiling Point: 330°C at 760 mmHg
- Flash Point: 153.4 ºC
- Refractive Index: 1.615
- PSA: 71.84000
- LogP: 2.58980
3-Methyl-4-nitroaniline Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：2660
- Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing.
- Safety Instruction： S28-S36/37-S45-S61
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R23/24/25; R33; R51/53
3-Methyl-4-nitroaniline Customs Data
- HS CODE：2921430090
- Customs Data：
China Customs Code:
2921430090Overview:
2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union
Summary:
HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methyl-4-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0204-5g |
3-Methyl-4-nitro-phenylamine |
611-05-2 | 96% | 5g |
424.02CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0204-25g |
3-Methyl-4-nitro-phenylamine |
611-05-2 | 96% | 25g |
1679.12CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M841717-25g |
3-Methyl-4-nitroaniline |
611-05-2 | 98% | 25g |
￥1,088.00 | 2022-01-10 | |
| Fluorochem | 216365-1g |
3-Methyl-4-nitroaniline |
611-05-2 | 95% | 1g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 216365-5g |
3-Methyl-4-nitroaniline |
611-05-2 | 95% | 5g |
￡35.00 | 2022-03-01 | |
| Fluorochem | 216365-25g |
3-Methyl-4-nitroaniline |
611-05-2 | 95% | 25g |
￡145.00 | 2022-03-01 | |
| Fluorochem | 216365-100g |
3-Methyl-4-nitroaniline |
611-05-2 | 95% | 100g |
￡473.00 | 2022-03-01 | |
| TRC | M323580-250mg |
3-Methyl-4-nitrobenzeneamine |
611-05-2 | 250mg |
$ 133.00 | 2023-09-07 | ||
| TRC | M323580-500mg |
3-Methyl-4-nitrobenzeneamine |
611-05-2 | 500mg |
$ 190.00 | 2023-09-07 | ||
| TRC | M323580-1g |
3-Methyl-4-nitrobenzeneamine |
611-05-2 | 1g |
$ 351.00 | 2023-09-07 |
3-Methyl-4-nitroaniline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:611-05-2)3-Methyl-4-nitroaniline
Order Number:A1205402
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:42
Price ($):210.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:611-05-2)3-Methyl-4-nitroaniline
Order Number:sfd6014
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
3-Methyl-4-nitroaniline Related Literature
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1. Spectroscopic study of the equilibria in acetone solution between zinc halides and aromatic amines. Br?nsted relation for these Lewis acid-base systemsD. P. N. Satchell,R. S. Satchell Trans. Faraday Soc. 1965 61 1118
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Takao Sanaki,Mao Suzuki,Seon Hwa Lee,Takaaki Goto,Tomoyuki Oe Anal. Methods 2010 2 1144
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3. 950. Phosphorescence and fluorescence of some aromatic nitro-aminesR. Foster,D. Ll. Hammick,G. M. Hood,A. C. E. Sanders J. Chem. Soc. 1956 4865
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4. Quantitative aspects of Lewis acidity. Part V. The effect of solvent on Lewis acidityAli Mohammad,D. P. N. Satchell J. Chem. Soc. B 1966 527
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5. Quantitative aspects of Lewis acidity. Part XIV. Comparison of the acidity of tin tetrachloride, tellurium tetrachloride, and zirconium tetrabromide towards substituted anilines in dioxanKrishna Bukka,Rosemary S. Satchell J. Chem. Soc. Perkin Trans. 2 1975 1110
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